2-{3-[4-(4-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}-2-oxoethanol

• IUPAC Name: 2-hydroxy-1-[3-[4-(4-methoxyphenyl)piperazin-1-yl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C18H27N3O3/c1-24-17-6-4-15(5-7-17)19-9-11-20(12-10-19)16-3-2-8-21(13-16)18(23)14-22/h4-7,16,22H,2-3,8-14H2,1H3
• InChI Key: XJUPHFVJPJHOEU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C3CCCN(C3)C(=O)CO
• Molecular Formula: C18H27N3O3
• Molecular Weight: 333.4 g/mol

Description

2-{3-[4-(4-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}-2-oxoethanol, also known as MPPE, is a chemical compound that has been studied for its potential use in various scientific research applications.

Mechanism of Action

2-{3-[4-(4-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}-2-oxoethanol acts as a selective dopamine D3 receptor antagonist, which may contribute to its potential use in the treatment of addiction and mood disorders. It has also been shown to modulate the activity of other neurotransmitter systems, including the serotonin and glutamate systems.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate the activity of the mesolimbic dopamine system, which is involved in reward processing and addiction. It has also been shown to have anxiolytic and antidepressant effects in preclinical models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{3-[4-(4-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}-2-oxoethanol in laboratory experiments is its selectivity for the dopamine D3 receptor, which allows for the investigation of the specific role of this receptor in various physiological and behavioral processes. However, one limitation is that this compound may have off-target effects on other neurotransmitter systems, which may complicate the interpretation of results.

Future Directions

Future research on 2-{3-[4-(4-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}-2-oxoethanol could focus on investigating its potential use in the treatment of addiction and mood disorders, as well as its potential as a tool for investigating the role of the dopamine system in these disorders. Additionally, further studies could explore the potential off-target effects of this compound on other neurotransmitter systems and their possible implications for its use in laboratory experiments.

Synthesis Methods

The synthesis of 2-{3-[4-(4-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}-2-oxoethanol involves several steps, including the reaction of 4-methoxyphenylpiperazine with 1-bromo-3-chloropropane to form 3-[4-(4-methoxyphenyl)-1-piperazinyl]-1-chloropropane. This intermediate compound is then reacted with piperidine to form this compound.

Scientific Research Applications

2-{3-[4-(4-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}-2-oxoethanol has been studied for its potential use in various scientific research applications, including as a tool for investigating the role of the dopamine system in drug addiction and as a potential treatment for depression and anxiety disorders.